Cas no 107099-99-0 (2,5-Dimethoxyphenylboronic acid)

2,5-Dimethoxyphenylboronic acid is a boronic acid derivative with the molecular formula C₈H₁₁BO₄. It serves as a versatile intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, enabling the formation of carbon-carbon bonds for pharmaceutical and materials science applications. The dimethoxy substituents enhance its stability and reactivity, making it valuable for constructing complex aromatic systems. This compound exhibits good solubility in common organic solvents, facilitating its use in homogeneous reaction conditions. Its high purity and consistent performance ensure reliable results in synthetic workflows. Proper handling under inert conditions is recommended to preserve its reactivity.

2,5-Dimethoxyphenylboronic acid structure

107099-99-0 structure

Product name:2,5-Dimethoxyphenylboronic acid

CAS No:107099-99-0

MF:C₈H₁₁BO₄

MW:181.981542825699

MDL:MFCD01318181

CID:62665

PubChem ID:2734342

2,5-Dimethoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

- (2,5-Dimethoxyphenyl)boronic acid
- 2,5-Dimethoxyphenylboronic acid
- 2,5-Dimethoxyphenylboronic Acid (contains varying amounts of Anhydride)
- 5-Chloroindole-2-carboxylic acid
- 2,5-Dimethoxybenzeneboronic Acid
- 2,5-Dimethoxybenzeneboronic Acid (contains varying amounts of Anhydride)
- AKOS BRN-0036
- RARECHEM AH PB 0098
- CHEMBRDG-BB 3200971
- 2,5-Dimethoxyphenylboronic
- (2,5-dimethoxyphenyl)boronic acid(SALTDATA: FREE)
- 2,5-Dimethoxyphenylboronic acid,97%
- 2,5-DIMETHOXYPHENYLBORONIC ACID,99+%
- 2,5-Dimethoxyphenylboronic acid ,98%
- 2,5-dimethoxyphenylboronicacid
- (2,5-Dimethoxyphenyl)Boranediol
- Boronic acid, (2,5-dimethoxyphenyl)-
- PubChem1824
- KSC174I7N
- 2,5-dimethoxyphenylboronoic acid
- 2,5-dimethoxyphenyl boronic acid
- QOZLFNQLIKOGDR-UHFFFAOYSA-N
- BM414
- SBB089842
- RP03256
- LS
- 2,5-DIMETHOXYBENZENE BORONIC ACID
- 107099-99-0
- EN300-1262825
- AKOS004116319
- Z336080040
- MFCD01318181
- AMY13293
- DTXSID80370233
- FT-0610401
- SCHEMBL518510
- Q-102209
- A2057
- NCGC00249517-01
- SY014693
- AB08674
- D3522
- PS-9615
- B-(2,5-Dimethoxyphenyl)-boronicacid
- AC-25601
- CS-W017138
- DB-009493
- MDL： MFCD01318181
- Inchi： 1S/C8H11BO4/c1-12-6-3-4-8(13-2)7(5-6)9(10)11/h3-5,10-11H,1-2H3
- InChI Key： QOZLFNQLIKOGDR-UHFFFAOYSA-N
- SMILES： O(C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1B(O[H])O[H])OC([H])([H])[H]
- BRN： 2969872

Computed Properties

Exact Mass: 182.075039g/mol
Surface Charge: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 182.075039g/mol
Monoisotopic Mass: 182.075039g/mol
Topological Polar Surface Area: 58.9Å²
Heavy Atom Count: 13
Complexity: 153
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Surface Charge: 0
XLogP3: nothing
Tautomer Count: nothing

Experimental Properties

Color/Form: White to nearly white crystalline powder
Density: 1.1900
Melting Point: 97°C(lit.)
Boiling Point: 374.5℃ at 760 mmHg
Flash Point: 180.3℃
Refractive Index: 1.517
PSA: 58.92000
LogP: -0.61640
Solubility: Not determined

2,5-Dimethoxyphenylboronic acid Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： R36/37/38
Safety Instruction： S37/39-S26
Hazardous Material Identification：
Safety Term：S26;S37/39
Risk Phrases：R36/37/38
HazardClass：IRRITANT
Storage Condition：0-6°C

2,5-Dimethoxyphenylboronic acid Customs Data

HS CODE：29319090

2,5-Dimethoxyphenylboronic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	D3522-5G	2,5-Dimethoxyphenylboronic Acid (contains varying amounts of Anhydride)	107099-99-0		5g	¥140.00	2024-04-18
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	B24571-1g	2,5-Dimethoxybenzeneboronic acid, 98%	107099-99-0	98%	1g	￥261.00	2023-05-08
Chemenu	CM137521-100g	2,5-Dimethoxyphenylboronic acid	107099-99-0	95%+	100g	$137	2023-01-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1016044-25g	(2,5-Dimethoxyphenyl)boronic acid	107099-99-0	98%	25g	￥264.00	2024-08-09
eNovation Chemicals LLC	Y1044662-100g	(2,5-Dimethoxyphenyl)boronic acid	107099-99-0	97+%	100g	$155	2024-06-07
Enamine	EN300-1262825-1.0g	(2,5-dimethoxyphenyl)boronic acid	107099-99-0	95%	1.0g	$26.0	2023-07-09
TRC	D479208-100mg	2,5-Dimethoxyphenylboronic Acid	107099-99-0		100mg	$64.00	2023-05-18
Fluorochem	010990-100g	2,5-Dimethoxybenzeneboronic acid	107099-99-0	97%	100g	￡150.00	2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D103234-5g	2,5-Dimethoxyphenylboronic acid	107099-99-0	98%	5g	¥70.90	2023-09-03
Alichem	A242000192-250mg	2,5-Dimethoxyphenylboronic acid	107099-99-0	98%	250mg	$673.20	2023-09-04